Cas no 1396883-73-0 (N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide)

• Product Name: N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide
• CAS No: 1396883-73-0
• MF: C₂₂H₂₀FNO₂
• MW: 349.398109436035
• CID: 6350031
• PubChem ID: 71781804
• Update Time: 2025-10-31

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide
• 1396883-73-0
• N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-4-fluorobenzamide
• N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-4-fluorobenzamide
• F5857-2670
• 4-fluoro-N-[2-hydroxy-2-(4-phenylphenyl)propyl]benzamide
• AKOS024523857

• Inchi： 1S/C22H20FNO2/c1-22(26,15-24-21(25)18-9-13-20(23)14-10-18)19-11-7-17(8-12-19)16-5-3-2-4-6-16/h2-14,26H,15H2,1H3,(H,24,25)
• InChI Key： ICBICUDMLRWXIM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NCC(C)(C1C=CC(C2C=CC=CC=2)=CC=1)O)=O

Computed Properties

• Exact Mass: 349.14780704g/mol
• Monoisotopic Mass: 349.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide

Research Brief on N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide (CAS: 1396883-73-0)

N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide (CAS: 1396883-73-0) is a synthetic small molecule that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its biphenyl and fluorobenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have explored its pharmacological properties, mechanism of action, and potential as a lead compound for drug development.

The synthesis of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide involves a multi-step organic synthesis process, with the key step being the coupling of the biphenyl moiety with the fluorobenzamide group. The compound's structure has been confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. Its unique structural features contribute to its ability to interact with specific biological targets, making it a subject of interest in drug discovery programs.

Recent research has focused on the compound's potential as an inhibitor of kinases and other enzymes involved in signal transduction pathways. Preliminary in vitro studies have demonstrated its efficacy in inhibiting specific kinase activity at nanomolar concentrations, suggesting its utility in targeting diseases such as cancer and inflammatory disorders. Additionally, its pharmacokinetic properties, including solubility and metabolic stability, have been evaluated to assess its suitability for further development.

In vivo studies using animal models have provided further insights into the compound's therapeutic potential. For instance, in a murine model of rheumatoid arthritis, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide exhibited significant anti-inflammatory effects, reducing joint swelling and cytokine levels. These findings highlight its potential as a novel therapeutic agent for autoimmune diseases. However, further studies are needed to evaluate its safety profile and optimize its pharmacological properties.

The compound's mechanism of action has been elucidated through structural biology approaches, including X-ray crystallography and molecular docking studies. These investigations revealed that N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide binds to the ATP-binding site of target kinases, thereby inhibiting their activity. This binding mode is consistent with its observed inhibitory effects and provides a foundation for the design of derivatives with improved potency and selectivity.

Despite its promising attributes, challenges remain in the development of N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide as a drug candidate. Issues such as off-target effects, metabolic stability, and bioavailability need to be addressed through medicinal chemistry optimization. Current efforts are focused on synthesizing analogs with enhanced properties and conducting comprehensive preclinical evaluations to advance the compound toward clinical trials.

In conclusion, N-(2-{1,1'-biphenyl-4-yl}-2-hydroxypropyl)-4-fluorobenzamide (CAS: 1396883-73-0) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activity make it a valuable tool for studying protein-protein interactions and signal transduction pathways. Continued research and optimization efforts are expected to further unlock its potential in addressing unmet medical needs.